Cas no 2680720-02-7 (9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid)

• Product Name: 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid
• CAS No: 2680720-02-7
• MF: C₁₂H₁₆F₃NO₄
• MW: 295.254954338074
• CID: 5632461
• PubChem ID: 165938728
• Update Time: 2025-05-21

9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680720-02-7
• EN300-28289213
• 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid
• 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid

• Inchi： 1S/C12H16F3NO4/c13-12(14,15)10(19)16-4-1-11(2-5-20-6-3-11)8(7-16)9(17)18/h8H,1-7H2,(H,17,18)
• InChI Key： MFAIKULHRUIZDY-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2(CCOCC2)C(C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 295.10314248g/mol
• Monoisotopic Mass: 295.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro5.5undecane-7-carboxylic acid

Comprehensive Overview of 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid (CAS No. 2680720-02-7)

The compound 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid (CAS No. 2680720-02-7) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoroacetyl group and a carboxylic acid moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for spirocyclic compounds like 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid has surged, driven by their ability to enhance molecular rigidity and improve binding affinity in target proteins. This compound's CAS No. 2680720-02-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Its trifluoroacetyl group is particularly noteworthy, as it often contributes to improved metabolic stability and lipophilicity, key factors in optimizing pharmacokinetic properties.

The 3-oxa-9-azaspiro[5.5]undecane core of this compound is a privileged scaffold in medicinal chemistry, often associated with GPCR modulation and neurotransmitter receptor targeting. This structural feature aligns with current trends in precision medicine, where researchers seek to develop selective ligands with minimal off-target effects. The carboxylic acid functionality further expands its utility, enabling conjugation with other pharmacophores or prodrug strategies to enhance bioavailability.

From a synthetic perspective, CAS No. 2680720-02-7 represents a challenging yet rewarding target for organic chemists. Its preparation often involves multistep synthesis with careful control of stereochemistry and regioselectivity. The compound's spirocyclic framework requires advanced ring-closing methodologies, making it a subject of interest in methodology development publications. Recent advancements in flow chemistry and catalysis have streamlined its production, addressing scalability concerns for industrial applications.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring solvent-free or biocatalytic routes to synthesize 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, aligning with global initiatives for sustainable chemical manufacturing. Its fluorinated components have drawn attention in life cycle assessment studies, prompting investigations into degradation pathways and eco-friendly alternatives.

In the context of intellectual property, CAS No. 2680720-02-7 appears in several patent applications related to neurological disorders and inflammatory diseases. Its structural novelty offers opportunities for patent landscaping in competitive therapeutic areas. Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography, ensuring precise quality control for research applications.

The future outlook for 9-(2,2,2-trifluoroacetyl)-3-oxa-9-azaspiro[5.5]undecane-7-carboxylic acid remains promising, particularly in personalized medicine and combinatorial chemistry. As AI-driven drug discovery platforms gain traction, this compound's molecular descriptors are being incorporated into machine learning models to predict novel structure-activity relationships. Its versatility ensures continued relevance across chemical biology, materials science, and catalysis research, making CAS No. 2680720-02-7 a compound to watch in coming years.